rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid

• CAS RN: 1808069-39-7
• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.3

Description

Rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid, also known as R-(2R,3R)-2-propylpyrazol-5-yloxolane-3-carboxylic acid, is a carboxylic acid derived from pyrazole. It is a white solid soluble in water, ethanol, and ethyl acetate. R-(2R,3R)-2-propylpyrazol-5-yloxolane-3-carboxylic acid is a versatile compound that has been studied for its various applications in different fields.

Scientific Research Applications

Rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid(2R,3R)-2-propylpyrazol-5-yloxolane-3-carboxylic acid has been studied for its various applications in scientific research. It has been used as a starting material for the synthesis of various other compounds, such as chiral auxiliaries and ligands. It has also been used in the synthesis of novel inhibitors of protein kinases, which have potential applications in the treatment of cancer. Additionally, it has been used in the synthesis of pyrrolo[2,3-d]pyrimidine derivatives, which have potential applications in the treatment of diabetes.

Mechanism of Action

Rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid(2R,3R)-2-propylpyrazol-5-yloxolane-3-carboxylic acid is believed to act as a competitive inhibitor of protein kinases. It binds to the ATP-binding site of the kinase, blocking its activity. This inhibition of protein kinase activity is believed to be the mechanism by which rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid(2R,3R)-2-propylpyrazol-5-yloxolane-3-carboxylic acid exerts its anti-cancer effects.
Biochemical and Physiological Effects
rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid(2R,3R)-2-propylpyrazol-5-yloxolane-3-carboxylic acid has been studied for its potential anti-cancer effects. In vitro studies have shown that it can inhibit the growth of several cancer cell lines, including breast, colon, and lung cancer cells. Additionally, it has been shown to inhibit the growth of tumor cells in animal models. It has also been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

Rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid(2R,3R)-2-propylpyrazol-5-yloxolane-3-carboxylic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. Additionally, it is relatively stable and can be stored at room temperature. However, it is a relatively weak inhibitor of protein kinases and is not as potent as other compounds. Additionally, it is not as soluble in water as other compounds, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the use of rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid(2R,3R)-2-propylpyrazol-5-yloxolane-3-carboxylic acid. It could be used in the development of novel inhibitors of protein kinases, which could potentially be used in the treatment of cancer. Additionally, it could be used in the development of novel anti-inflammatory and anti-oxidant compounds, which could be used in the treatment of various diseases. Additionally, it could be used in the development of novel compounds with potential applications in the treatment of diabetes. Finally, it could be used in the development of novel compounds for the treatment of other diseases, such as Alzheimer's disease.

Synthesis Methods

Rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid(2R,3R)-2-propylpyrazol-5-yloxolane-3-carboxylic acid can be synthesized from the reaction of 2-propylpyrazole with oxalyl chloride in the presence of triethylamine. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and is monitored by thin-layer chromatography. The final product is obtained in a yield of 70-80%.